Cas no 1337879-75-0 (7-Iodo-1-methyl-1H-indazole)

• Product Name: 7-Iodo-1-methyl-1H-indazole
• CAS No: 1337879-75-0
• MF: C₈H₇IN₂
• MW: 258.059053659439
• CID: 4820962
• PubChem ID: 92133658
• Update Time: 2025-11-02

7-Iodo-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-Iodo-1-methyl-1H-indazole

• Inchi： 1S/C8H7IN2/c1-11-8-6(5-10-11)3-2-4-7(8)9/h2-5H,1H3
• InChI Key： MKZMSSYVRSSWTG-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C=NN(C)C=21

Computed Properties

• Exact Mass: 257.96540g/mol
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8

Additional information on 7-Iodo-1-methyl-1H-indazole

7-Iodo-1-methyl-1H-indazole (CAS No. 1337879-75-0): A Comprehensive Overview

7-Iodo-1-methyl-1H-indazole (CAS No. 1337879-75-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This iodo-substituted indazole derivative is widely recognized for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound's unique structural features, including the methyl group at the 1-position and the iodo substituent at the 7-position, make it a valuable intermediate in organic synthesis.

The growing interest in 7-Iodo-1-methyl-1H-indazole is partly driven by the increasing demand for indazole-based compounds in drug discovery. Researchers are particularly intrigued by its potential role in targeting various biological pathways, which aligns with current trends in precision medicine and targeted therapy development. As the pharmaceutical industry continues to explore small molecule therapeutics, compounds like 7-Iodo-1-methyl-1H-indazole are becoming increasingly important building blocks for more complex drug candidates.

From a chemical perspective, 7-Iodo-1-methyl-1H-indazole exhibits several interesting properties that make it valuable for research purposes. The compound's molecular weight is 272.07 g/mol, and it typically appears as a white to off-white crystalline powder. Its iodo substituent provides excellent opportunities for further functionalization through various cross-coupling reactions, making it a versatile intermediate in synthetic chemistry. These characteristics have made it a subject of numerous studies exploring palladium-catalyzed reactions and other modern synthetic methodologies.

The synthesis of 7-Iodo-1-methyl-1H-indazole typically involves the iodination of 1-methyl-1H-indazole at the 7-position. This process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for such halogenated indazole derivatives, reflecting the chemical industry's growing emphasis on sustainable practices.

In pharmaceutical applications, 7-Iodo-1-methyl-1H-indazole serves as a key precursor for various biologically active compounds. Its structural motif is particularly relevant in the design of kinase inhibitors, which are currently one of the most investigated classes of therapeutic agents. The compound's potential in addressing unmet medical needs has made it a focus of research in areas such as cancer therapeutics and neurological disorders, aligning with current healthcare priorities.

The market for 7-Iodo-1-methyl-1H-indazole and related indazole derivatives has shown steady growth, driven by increasing R&D investments in the pharmaceutical sector. As drug discovery efforts become more targeted and sophisticated, the demand for high-quality, well-characterized building blocks like 7-Iodo-1-methyl-1H-indazole continues to rise. This trend is particularly evident in the contract research organization (CRO) and custom synthesis segments of the chemical industry.

Quality control is paramount when working with 7-Iodo-1-methyl-1H-indazole, with analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry being essential for characterization. The compound's stability under various conditions is an important consideration for researchers, especially those working on long-term storage or scale-up processes. Proper handling and storage according to established chemical safety protocols ensure the material maintains its integrity for research use.

Recent scientific literature highlights several innovative applications of 7-Iodo-1-methyl-1H-indazole in medicinal chemistry. Its incorporation into various scaffold designs has yielded compounds with interesting biological profiles, particularly in the realm of signal transduction modulation. These developments are closely watched by researchers interested in structure-activity relationships and drug design optimization strategies.

For researchers sourcing 7-Iodo-1-methyl-1H-indazole, it's important to work with reputable suppliers who can provide comprehensive analytical data and documentation. The compound's purity, typically specified as ≥95% or higher for research purposes, significantly impacts experimental outcomes. As the field of chemical biology continues to evolve, high-quality building blocks like 7-Iodo-1-methyl-1H-indazole remain crucial for advancing scientific discovery.

The future outlook for 7-Iodo-1-methyl-1H-indazole appears promising, with ongoing research exploring its potential in various therapeutic areas. Its versatility as a synthetic intermediate positions it well to meet the changing needs of drug discovery programs and chemical biology research. As the scientific community continues to uncover new applications for indazole-based compounds, 7-Iodo-1-methyl-1H-indazole is likely to maintain its importance as a valuable research chemical in the years to come.